Cas no 1544924-39-1 (2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine)

2-(2,3-Dihydro-1H-inden-1-yl)propan-1-amine is a chiral amine derivative featuring a fused indane core, which imparts structural rigidity and potential stereochemical diversity. This compound is of interest in pharmaceutical and agrochemical research due to its amine functionality and bicyclic framework, which can enhance binding affinity and metabolic stability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of bioactive molecules. The indane moiety may also contribute to improved lipophilicity and pharmacokinetic properties. This compound is typically handled under controlled conditions due to its reactive amine group, requiring appropriate storage and handling protocols.

2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine structure

1544924-39-1 structure

Product Name:2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine

CAS No:1544924-39-1

MF:C₁₂H₁₇N

MW:175.270083189011

CID:5748647

PubChem ID:83906094

Update Time:2025-05-24

2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1544924-39-1
- EN300-1857471
- 2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine
- Inchi： 1S/C12H17N/c1-9(8-13)11-7-6-10-4-2-3-5-12(10)11/h2-5,9,11H,6-8,13H2,1H3
- InChI Key： XMJLEOCCERETGV-UHFFFAOYSA-N
- SMILES： NCC(C)C1C2C=CC=CC=2CC1

Computed Properties

Exact Mass: 175.136099547g/mol
Monoisotopic Mass: 175.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1857471-0.05g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	0.05g	$1056.0	2023-09-18
Enamine	EN300-1857471-0.1g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	0.1g	$1106.0	2023-09-18
Enamine	EN300-1857471-0.25g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	0.25g	$1156.0	2023-09-18
Enamine	EN300-1857471-0.5g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	0.5g	$1207.0	2023-09-18
Enamine	EN300-1857471-1.0g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	1g	$1256.0	2023-05-26
Enamine	EN300-1857471-2.5g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	2.5g	$2464.0	2023-09-18
Enamine	EN300-1857471-5.0g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	5g	$3645.0	2023-05-26
Enamine	EN300-1857471-10.0g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	10g	$5405.0	2023-05-26
Enamine	EN300-1857471-1g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	1g	$1256.0	2023-09-18
Enamine	EN300-1857471-5g	2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine	1544924-39-1	5g	$3645.0	2023-09-18

2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine Related Literature

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Additional information on 2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine

Exploring 2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine (CAS No. 1544924-39-1): A Comprehensive Overview

In the realm of organic chemistry, 2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine (CAS No. 1544924-39-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its indenyl backbone and propylamine side chain, is a subject of interest for researchers exploring novel pharmacophores and synthetic intermediates. Its molecular framework offers versatility in drug discovery, material science, and agrochemical development, aligning with current trends in sustainable chemistry and green synthesis.

The 2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine structure combines aromaticity with aliphatic flexibility, making it a valuable scaffold for designing bioactive molecules. Recent studies highlight its relevance in central nervous system (CNS) targeting compounds, a hot topic in neuroscience research. Users frequently search for terms like "indenyl amine derivatives" or "CAS 1544924-39-1 applications," reflecting growing curiosity about its role in neurotransmitter modulation and receptor binding.

From a synthetic perspective, 1544924-39-1 exemplifies advancements in catalytic hydrogenation and asymmetric synthesis. Laboratories worldwide are optimizing routes to produce this compound efficiently, often leveraging flow chemistry techniques—a trending topic in process optimization discussions. Its stability under physiological conditions also makes it a candidate for prodrug development, addressing frequent queries about "amine-functionalized indenes in medicine."

Environmental considerations further elevate the importance of 2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine. As industries prioritize eco-friendly solvents and low-waste synthesis, this compound’s compatibility with water-based reactions aligns with green chemistry principles. Searches for "biodegradable indene derivatives" underscore this shift toward sustainable practices.

In material science, the compound’s π-conjugated system sparks interest for organic electronics. Researchers investigate its potential in OLEDs or conductive polymers, responding to popular queries like "indenyl amines in optoelectronics." Its balanced lipophilicity also makes it a candidate for surface modification applications.

Analytical characterization of CAS 1544924-39-1 employs advanced techniques like LC-MS and NMR spectroscopy, topics frequently searched alongside "amine compound purity analysis." Regulatory compliance remains crucial, with databases tracking its REACH registration status—a key concern for industrial users.

Future directions for 2-(2,3-dihydro-1H-inden-1-yl)propan-1-amine research may explore its chiral resolution for enantioselective catalysis, addressing the high demand for stereochemically pure compounds. Collaborative efforts between academia and industry continue to unlock its potential across disciplines.